(Z)-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C16H18N2O4S/c1-11-3-4-12-14(9-11)23-16(18(12)5-6-20-2)17-15(19)13-10-21-7-8-22-13/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: CDNOPICIGIHCOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=COCCO3)S2)CCOC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• CAS No.: 864975-08-6

Description

(Z)-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide is a useful research compound. Its molecular formula is C16H18N2O4S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

A study by Abu-Hashem et al. (2020) discusses the synthesis of related compounds, highlighting their potential as anti-inflammatory and analgesic agents. These synthesized compounds, including benzodifuran derivatives, show significant activity as cyclooxygenase inhibitors, with implications for pain relief and anti-inflammatory applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Chemosensor Development

Wang et al. (2015) synthesized coumarin benzothiazole derivatives, closely related to the compound . These derivatives are explored for their use as chemosensors for cyanide anions, showcasing their utility in chemical detection and environmental monitoring (Wang et al., 2015).

Photoreactions in Chemical Studies

Mahran, Sidky, and Wamhoff (1983) explored the photoreactions of related thiazolyl compounds. Understanding these photoreactions is crucial for applications in photochemistry and the development of light-sensitive materials (Mahran, Sidky, & Wamhoff, 1983).

Synthesis of Heterocyclic Compounds

Zeng, Ren, Fu, and Li (2018) describe the synthesis of compounds involving thiazolo pyrimidines, which are structurally related to the compound of interest. These synthetic processes are valuable for the creation of novel heterocyclic compounds, which have a wide range of applications in medicinal and material chemistry (Zeng, Ren, Fu, & Li, 2018).

Removal of Heavy Metals from Industrial Wastes

Zargoosh, Sohrabi, Abdolmaleki, and Firouz (2015) utilized thiazol-based compounds for the removal of heavy metals from industrial wastes. This research indicates the potential environmental applications of thiazol derivatives in pollution control and waste management (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).